N-(2-ethoxyphenyl)-3-((6-methyl-2-oxo-2H-pyran-4-yl)oxy)azetidine-1-carboxamide

• IUPAC Name: N-(2-ethoxyphenyl)-3-(2-methyl-6-oxopyran-4-yl)oxyazetidine-1-carboxamide
• InChI: InChI=1S/C18H20N2O5/c1-3-23-16-7-5-4-6-15(16)19-18(22)20-10-14(11-20)25-13-8-12(2)24-17(21)9-13/h4-9,14H,3,10-11H2,1-2H3,(H,19,22)
• InChI Key: GRLDZDZITPDTDP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)N2CC(C2)OC3=CC(=O)OC(=C3)C
• Molecular Formula: C18H20N2O5
• Molecular Weight: 344.4 g/mol
• CAS No.: 1798678-42-8

Description

N-(2-ethoxyphenyl)-3-((6-methyl-2-oxo-2H-pyran-4-yl)oxy)azetidine-1-carboxamide is a useful research compound. Its molecular formula is C18H20N2O5 and its molecular weight is 344.367. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Analogous Compounds

Research in chemical synthesis often explores compounds with structural similarities to "N-(2-ethoxyphenyl)-3-((6-methyl-2-oxo-2H-pyran-4-yl)oxy)azetidine-1-carboxamide." For instance, the development and characterization of novel pyrazolo[1,5-a]pyrimidine derivatives and their evaluation for biological activities demonstrate the ongoing interest in synthesizing and studying compounds with complex heterocyclic structures. These activities are crucial for discovering new therapeutic agents or materials with unique properties (Hassan, Hafez, & Osman, 2014).

Potential Anticancer Applications

Several studies have focused on the synthesis of compounds with potential anticancer properties. For example, the creation of pyrazolo[1,5-a]pyrimidine derivatives and their in vitro evaluation against various cancer cell lines highlights the therapeutic potential of complex organic molecules. Research in this area aims to identify new compounds that can inhibit the growth of cancer cells, offering a pathway to new treatments (Hassan, Hafez, Osman, & Ali, 2015).

Exploration in Antimicrobial and Antifungal Activities

The antimicrobial and antifungal activities of synthesized compounds represent another significant area of research. Investigations into novel chemical structures can lead to the development of new antimicrobial agents, addressing the growing concern of antibiotic resistance. This research is pivotal for public health, offering strategies to combat infectious diseases more effectively (El-Agrody et al., 2000).